molecular formula C4H8Cl3O3P B1347106 Bis(2-chloroethyl) chlorophosphate CAS No. 6087-94-1

Bis(2-chloroethyl) chlorophosphate

Cat. No. B1347106
CAS RN: 6087-94-1
M. Wt: 241.43 g/mol
InChI Key: XETKNKZXWYEULP-UHFFFAOYSA-N
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Description

“Bis(2-chloroethyl) chlorophosphate” is a chemical compound with the molecular formula C6H12Cl3O3P . It is an ether with two 2-chloroethyl substituents . It is a colorless liquid with the odor of a chlorinated solvent .


Synthesis Analysis

The synthesis of “Bis(2-chloroethyl) chlorophosphate” involves a series of chemical reactions. The process starts with the synthesis of 2-Chloroethanol from Ethylene Oxide and Hydrochloric Acid. This is followed by a reactive distillation under acidic conditions using 1,2-Dichloroethane as an entrainer for reaction water .


Molecular Structure Analysis

The molecular structure of “Bis(2-chloroethyl) chlorophosphate” consists of a phosphorus atom bonded to three oxygen atoms and a chlorine atom. The oxygen atoms are further bonded to 2-chloroethyl groups .

Safety and Hazards

“Bis(2-chloroethyl) chlorophosphate” is likely to be hazardous. Similar compounds have been reported to be harmful if swallowed, in contact with skin, or if inhaled . They are also suspected of causing cancer .

properties

IUPAC Name

1-chloro-2-[chloro(2-chloroethoxy)phosphoryl]oxyethane
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C4H8Cl3O3P/c5-1-3-9-11(7,8)10-4-2-6/h1-4H2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XETKNKZXWYEULP-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C(CCl)OP(=O)(OCCCl)Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C4H8Cl3O3P
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID60209719
Record name Bis(2-chloroethyl) chlorophosphate
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Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

241.43 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Bis(2-chloroethyl) chlorophosphate

CAS RN

6087-94-1
Record name Phosphorochloridic acid, bis(2-chloroethyl) ester
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Record name Bis(2-chloroethyl) chlorophosphate
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Record name Bis(2-chloroethyl) chlorophosphate
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Record name Bis(2-chloroethyl) chlorophosphate
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Synthesis routes and methods

Procedure details

The amount of 1.9 moles of bis(2-chloroethyl) phosphite was reacted with excess carbon tetrachloride in the presence of a small amount of triethylamine. The bis(2-chloroethyl) phosphorochloridate formed was reacted with 0.86 mole of 2-butene-1,4-diol in the presence of pyridine. The product was isolated in the manner described in the above examples to obtain a yield of 100%. Identified by IR as tetrakis(2-bromoethyl) 2,3-butene diphosphate, the product had a refractive index (nD22) of 1.4852 and contained 29.65% chlorine and 12.24% phosphorus (compared to calculated percentages in C12H22Cl4O8P2 of 28.51% chlorine and 12.45% phosphorus).
Quantity
1.9 mol
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Reaction Step One
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0 (± 1) mol
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reactant
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Reaction Step One

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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